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Compound Name: Trimethanolamine

Cat. No.: B078813

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
synthesis and characterization of gold nanoparticles (AuNPs) using triethanolamine (TEA) as a
capping and reducing agent. TEA offers a straightforward and effective one-pot synthesis route
to produce stable, monodisperse AuNPs with potential applications in drug delivery and
diagnostics.

Introduction

Gold nanoparticles are of significant interest in biomedical applications due to their unique
optical and electronic properties, biocompatibility, and tunable surface chemistry. The choice of
capping agent is crucial as it determines the stability, size, and functionality of the
nanoparticles. Triethanolamine (HOCH2CH:z)sN is a versatile organic compound that can act as
both a reducing agent for gold salts and a stabilizing (capping) agent for the resulting
nanoparticles. Its hydroxyl and amine functionalities allow for effective surface passivation and
provide opportunities for further functionalization, making TEA-capped AuNPs a promising
platform for drug delivery systems. In some syntheses, TEA is used as a capping agent in
conjunction with other reducing agents.[1]

Mechanism of Triethanolamine Capping
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Triethanolamine plays a dual role in the synthesis of gold nanoparticles. Firstly, it reduces Au3*
ions from a precursor, typically chloroauric acid (HAuCls), to Au®, leading to the nucleation and
growth of the nanoparticles. Secondly, the TEA molecules adsorb onto the surface of the newly
formed AuNPs, preventing their aggregation and ensuring colloidal stability. The lone pair of
electrons on the nitrogen atom and the oxygen atoms of the hydroxyl groups of TEA are
believed to coordinate with the gold surface, forming a protective layer. This capping
mechanism is crucial for controlling the size and monodispersity of the nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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